Cas no 70415-93-9 ( )

• Product Name: &nbsp
• CAS No: 70415-93-9
• MF: C₁₈H₁₃NO₆S₂
• MW: 403.42892241478
• CID: 975099
• PubChem ID: 304534
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,1'-[(2-Nitro-1,4-phenylene)disulfonyl]dibenzene
• 70415-93-9
• NSC-196868
• NSC196868
• DTXSID30307933
•  

• Inchi： 1S/C18H13NO6S2/c20-19(21)17-13-16(26(22,23)14-7-3-1-4-8-14)11-12-18(17)27(24,25)15-9-5-2-6-10-15/h1-13H
• InChI Key： RTIVSONYWJOMRH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=CC(=CC=1[N+](=O)[O-])S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 403.01849
• Monoisotopic Mass: 403.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.451
• Boiling Point: 636.2°C at 760 mmHg
• Flash Point: 338.6°C
• Refractive Index: 1.637
• PSA: 111.42